N-(3-chloro-4-methylphenyl)-N,2,4-trimethyl-1,3-thiazole-5-sulfonamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-N,2,4-trimethyl-1,3-thiazole-5-sulfonamide
• InChI: InChI=1S/C13H15ClN2O2S2/c1-8-5-6-11(7-12(8)14)16(4)20(17,18)13-9(2)15-10(3)19-13/h5-7H,1-4H3
• InChI Key: BQKPRWXALDROSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(C)S(=O)(=O)C2=C(N=C(S2)C)C)Cl
• Molecular Formula: C13H15ClN2O2S2
• Molecular Weight: 330.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-N,2,4-trimethyl-1,3-thiazole-5-sulfonamide is a synthetic organic compound characterized by its unique structural features, including a thiazole ring and a sulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-chloro-4-methylphenyl)-N,2,4-trimethyl-1,3-thiazole-5-sulfonamide typically involves multiple steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized through the Hantzsch thiazole synthesis, which involves the reaction of α-haloketones with thioamides under acidic conditions.

Sulfonamide Formation: The sulfonamide group is introduced by reacting the thiazole derivative with sulfonyl chlorides in the presence of a base such as pyridine or triethylamine.

Substitution Reactions:

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, focusing on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of green chemistry principles are often employed to enhance efficiency and sustainability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl groups, leading to the formation of corresponding alcohols or carboxylic acids.

Reduction: Reduction reactions can target the sulfonamide group, potentially converting it to an amine.

Substitution: The aromatic ring can participate in electrophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Electrophilic substitution reactions often employ reagents like halogens (Cl₂, Br₂) and nitrating agents (HNO₃).

Major Products

Oxidation: Products include alcohols, aldehydes, and carboxylic acids.

Reduction: Products include amines and other reduced derivatives.

Substitution: Products include various substituted aromatic compounds.

Scientific Research Applications

Chemistry

In chemistry, N-(3-chloro-4-methylphenyl)-N,2,4-trimethyl-1,3-thiazole-5-sulfonamide is used as a building block for the synthesis of more complex molecules. Its unique structure allows for diverse chemical modifications, making it valuable in the development of new materials and catalysts.

Biology and Medicine

In biological and medicinal research, this compound is investigated for its potential as a pharmacophore in drug design. Its sulfonamide group is known for its ability to inhibit enzymes such as carbonic anhydrase, making it a candidate for developing new therapeutic agents.

Industry

In the industrial sector, this compound can be used in the formulation of agrochemicals, such as herbicides and fungicides, due to its ability to interact with biological targets in plants and fungi.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methylphenyl)-N,2,4-trimethyl-1,3-thiazole-5-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can form strong hydrogen bonds with active sites of enzymes, inhibiting their activity. The thiazole ring can also participate in π-π interactions with aromatic residues in proteins, enhancing binding affinity.

Comparison with Similar Compounds

Similar Compounds

N-(3-chloro-4-methylphenyl)-N’,N’-dimethylurea: Known for its use as a herbicide, this compound shares the 3-chloro-4-methylphenyl group but differs in its functional groups.

N-(3-chloro-4-methylphenyl)-2-(3-nitrobenzamido)benzamide: This compound has a similar aromatic structure but includes a nitrobenzamido group, which alters its chemical properties and applications.

Uniqueness

N-(3-chloro-4-methylphenyl)-N,2,4-trimethyl-1,3-thiazole-5-sulfonamide is unique due to the combination of its thiazole ring and sulfonamide group, which confer distinct chemical reactivity and biological activity. This makes it a versatile compound for various applications, distinguishing it from other similar compounds.